Cas no 783-95-9 (nicotinonitrile, 2-chloro-6-methyl-5-nitro-4-(trifluoromethyl)-)

nicotinonitrile, 2-chloro-6-methyl-5-nitro-4-(trifluoromethyl)- structure
783-95-9 structure
Product Name:nicotinonitrile, 2-chloro-6-methyl-5-nitro-4-(trifluoromethyl)-
CAS No:783-95-9
MF:C8H3ClF3N3O2
MW:265.576530694962
CID:861889
PubChem ID:247447
Update Time:2025-04-19

nicotinonitrile, 2-chloro-6-methyl-5-nitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • nicotinonitrile, 2-chloro-6-methyl-5-nitro-4-(trifluoromethyl)-
    • 2-chloro-6-methyl-5-nitro-4-(trifluoromethyl)pyridine-3-carbonitrile
    • 2-chloro-6-methyl-5-nitro-4-(trifluoromethyl)-3-pyridinecarbonitrile
    • 2-chloro-6-methyl-5-nitro-4-(trifluoromethyl)nicotinonitrile
    • 2-chloro-6-methyl-5-nitro-4-trifluoromethyl-nicotinonitrile
    • 6-Chlor-3-nitro-2-methyl-4-trifluormethyl-5-cyan-pyridin
    • AC1L6KAB
    • CTK5E5746
    • NSC61975
    • SBB102946
    • NSC-61975
    • 783-95-9
    • MFCD00114346
    • AKOS025396839
    • DTXSID90289569
    • AKOS025212330
    • Inchi: 1S/C8H3ClF3N3O2/c1-3-6(15(16)17)5(8(10,11)12)4(2-13)7(9)14-3/h1H3
    • InChI Key: FNSVJEGHKFDQGK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(C(F)(F)F)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 264.98669
  • Monoisotopic Mass: 264.9865885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • PSA: 79.82
  • LogP: 3.36528
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